Cas no 2138012-13-0 (tert-butyl 5-(1,1-difluoropentan-3-yl)-2H-triazole-4-carboxylate)
tert-butyl 5-(1,1-difluoropentan-3-yl)-2H-triazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 5-(1,1-difluoropentan-3-yl)-1H-1,2,3-triazole-4-carboxylate
- tert-butyl 5-(1,1-difluoropentan-3-yl)-2H-triazole-4-carboxylate
-
- Inchi: 1S/C12H19F2N3O2/c1-5-7(6-8(13)14)9-10(16-17-15-9)11(18)19-12(2,3)4/h7-8H,5-6H2,1-4H3,(H,15,16,17)
- InChI Key: YKHCRDFBNBZVHH-UHFFFAOYSA-N
- SMILES: FC(CC(C1C(C(=O)OC(C)(C)C)=NNN=1)CC)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 7
- Complexity: 308
- XLogP3: 3
- Topological Polar Surface Area: 67.9
tert-butyl 5-(1,1-difluoropentan-3-yl)-2H-triazole-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-786739-0.05g |
tert-butyl 5-(1,1-difluoropentan-3-yl)-1H-1,2,3-triazole-4-carboxylate |
2138012-13-0 | 95.0% | 0.05g |
$1957.0 | 2025-02-22 | |
| Enamine | EN300-786739-0.1g |
tert-butyl 5-(1,1-difluoropentan-3-yl)-1H-1,2,3-triazole-4-carboxylate |
2138012-13-0 | 95.0% | 0.1g |
$2050.0 | 2025-02-22 | |
| Enamine | EN300-786739-0.25g |
tert-butyl 5-(1,1-difluoropentan-3-yl)-1H-1,2,3-triazole-4-carboxylate |
2138012-13-0 | 95.0% | 0.25g |
$2143.0 | 2025-02-22 | |
| Enamine | EN300-786739-0.5g |
tert-butyl 5-(1,1-difluoropentan-3-yl)-1H-1,2,3-triazole-4-carboxylate |
2138012-13-0 | 95.0% | 0.5g |
$2236.0 | 2025-02-22 | |
| Enamine | EN300-786739-1.0g |
tert-butyl 5-(1,1-difluoropentan-3-yl)-1H-1,2,3-triazole-4-carboxylate |
2138012-13-0 | 95.0% | 1.0g |
$2330.0 | 2025-02-22 | |
| Enamine | EN300-786739-2.5g |
tert-butyl 5-(1,1-difluoropentan-3-yl)-1H-1,2,3-triazole-4-carboxylate |
2138012-13-0 | 95.0% | 2.5g |
$4566.0 | 2025-02-22 | |
| Enamine | EN300-786739-5.0g |
tert-butyl 5-(1,1-difluoropentan-3-yl)-1H-1,2,3-triazole-4-carboxylate |
2138012-13-0 | 95.0% | 5.0g |
$6757.0 | 2025-02-22 | |
| Enamine | EN300-786739-10.0g |
tert-butyl 5-(1,1-difluoropentan-3-yl)-1H-1,2,3-triazole-4-carboxylate |
2138012-13-0 | 95.0% | 10.0g |
$10018.0 | 2025-02-22 |
tert-butyl 5-(1,1-difluoropentan-3-yl)-2H-triazole-4-carboxylate Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on tert-butyl 5-(1,1-difluoropentan-3-yl)-2H-triazole-4-carboxylate
Introduction to Tert-butyl 5-(1,1-difluoropentan-3-yl)-2H-triazole-4-carboxylate (CAS No. 2138012-13-0)
Tert-butyl 5-(1,1-difluoropentan-3-yl)-2H-triazole-4-carboxylate, with the CAS number 2138012-13-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the triazole class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of a tert-butyl group and a 1,1-difluoropentan-3-yl side chain in its molecular framework imparts unique physicochemical properties, making it a promising candidate for further research and development in drug discovery.
The structural features of Tert-butyl 5-(1,1-difluoropentan-3-yl)-2H-triazole-4-carboxylate contribute to its potential utility in various biochemical pathways. The triazole ring itself is a well-studied pharmacophore, often found in antifungal and antiviral agents due to its ability to interact with biological targets such as enzymes and receptors. The tert-butyl group enhances the compound's lipophilicity, facilitating better membrane penetration, while the 1,1-difluoropentan-3-yl moiety introduces fluorine atoms, which are known to improve metabolic stability and binding affinity in drug molecules.
In recent years, there has been a surge in research focused on fluorinated compounds due to their enhanced pharmacological properties. The incorporation of fluorine atoms can lead to increased binding affinity, reduced metabolic degradation, and improved pharmacokinetic profiles. Studies have shown that fluorinated triazoles exhibit promising activities against various diseases, including cancer and infectious disorders. The compound Tert-butyl 5-(1,1-difluoropentan-3-yl)-2H-triazole-4-carboxylate is being explored as a potential lead molecule in these efforts.
The synthesis of Tert-butyl 5-(1,1-difluoropentan-3-yl)-2H-triazole-4-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the tert-butyl group and the 1,1-difluoropentan-3-yl side chain necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques such as cross-coupling reactions and fluorination methods are employed to construct the complex molecular architecture efficiently.
One of the key areas of interest in the study of Tert-butyl 5-(1,1-difluoropentan-3-yl)-2H-triazole-4-carboxylate is its potential as an intermediate in the synthesis of more complex pharmacological agents. Researchers are investigating its reactivity with other functional groups to create novel derivatives with enhanced biological activity. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes implicated in disease pathways, making it a valuable scaffold for drug design.
The pharmaceutical industry is increasingly leveraging computational methods to predict the biological activity of new compounds before conducting costly wet-lab experiments. Molecular modeling techniques have been applied to Tert-butyl 5-(1,1-difluoropentan-3-yl)-2H-triazole-4-carboxylate to understand its interactions with potential target proteins. These simulations have provided insights into how the compound's structure influences its binding affinity and selectivity, guiding further optimization efforts.
Recent advancements in analytical chemistry have enabled more accurate characterization of complex organic molecules like Tert-butyl 5-(1,1-difluoropentan-3-yl)-2H-triazole-4-carboxylate. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been instrumental in confirming the structural integrity of the compound and understanding its conformational dynamics.
The potential therapeutic applications of Tert-butyl 5-(1,1-difluoropentan-3-yl)-2H-triazole-4-carboxylate are being explored across multiple disease areas. In oncology, for instance, researchers are investigating how this compound can modulate signaling pathways involved in cancer cell proliferation and survival. Additionally, its antimicrobial properties are being studied to develop new treatments against resistant bacterial strains.
The development of novel drug candidates is a lengthy and resource-intensive process that requires collaboration across disciplines. Chemists work closely with biologists and pharmacologists to design molecules that meet stringent criteria for efficacy and safety. The compound Tert-butyl 5-(1,1-difluoropentan-3-yl)-2H-triazole-4-carboxylate represents an example of how interdisciplinary research can lead to innovative solutions in medicine.
As our understanding of disease mechanisms evolves, so does our approach to drug discovery. The integration of cutting-edge technologies such as artificial intelligence (AI) into pharmaceutical research has accelerated the identification of promising candidates like Tert-butyl 5-(1,1-difluoropentan-3-y l)-2H-triazole -4-carboxy l ate. AI-driven platforms can analyze vast datasets to predict molecular properties and optimize synthetic routes efficiently.
In conclusion, Tert-but yl 5-( 11 -dif luoro p entan -3 - y l ) -2 H -tr ia z ol e -4-car box y l ate ( CAS No .21380 12 -13 -0) is a structurally complex compoun d with significant potential i n pharma ceutical research . Its unique molecular features make it an attractive scaffold for designing new therapeutic agents targeting various diseases . Further studies are warranted to fully elucidate its biological activities and explore its therapeutic applications .
2138012-13-0 (tert-butyl 5-(1,1-difluoropentan-3-yl)-2H-triazole-4-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)